2,2'-Difluorobiphenyl
Overview
Description
2,2’-Difluorobiphenyl is a chemical compound with the linear formula FC6H4C6H4F. It has a CAS number of 388-82-9 and a molecular weight of 190.19 .
Molecular Structure Analysis
The molecular structure of 2,2’-Difluorobiphenyl is represented by the formula FC6H4C6H4F. The compound consists of two benzene rings linked together with two fluorine atoms attached to the carbon atoms at the 2,2’ positions .Physical And Chemical Properties Analysis
2,2’-Difluorobiphenyl is a solid substance with a crystalline form . Its molecular weight is 190.19 .Scientific Research Applications
Structural Analysis
- Solid and Liquid Crystalline Phases : 2,2'-Difluorobiphenyl (DFBPh) has been studied for its structure in both solid crystalline and liquid crystalline phases. X-ray diffraction revealed a syn-arrangement of the fluorine nuclei in its solid phase, while NMR spectroscopy showed rotational variations in its liquid crystalline phase (Aldridge et al., 1998).
- NMR Spectra Analysis : Detailed analysis of the 13C–{1H} NMR spectra of DFBPh in various phases provides insights into the X part of an ABX spin system, crucial for understanding its behavior in different solvents (Edgar et al., 1997).
Application in OLEDs
- Blue OLED Emitters : Perfluorobiphenyl derivatives, including DFBPh, have shown potential as sky-blue OLED emitters. Their unique properties like thermally activated delayed fluorescence make them suitable for use in organic light-emitting diodes (Hladka et al., 2018).
Liquid Crystal Materials
- Ferroelectric Host Materials : DFBPh-based compounds have been synthesized for application as low birefringence host materials in ferroelectric mixtures, showing significant stability in Sc phase (Hird et al., 1994).
Molecular Dynamics
- Impact on NMR Chemical Shifts : The contribution of inter-ring torsional motion of DFBPh to NMR chemical shifts was investigated, highlighting the need for vibrational analysis for accurate NMR spectra interpretation (Buzari & Sabzyan, 2018).
Photoredox Catalysis
- Catalytic Fluoromethylation : DFBPh and related compounds have been studied in the context of photoredox-catalyzed fluoromethylation, a process important in pharmaceuticals and agrochemicals (Koike & Akita, 2016).
Safety And Hazards
properties
IUPAC Name |
1-fluoro-2-(2-fluorophenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFIPIAXFGAEMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70192067 | |
Record name | 2,2'-Difluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70192067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Difluorobiphenyl | |
CAS RN |
388-82-9 | |
Record name | 2,2′-Difluoro-1,1′-biphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=388-82-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2'-Difluoro-1,1'-biphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000388829 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2'-Difluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70192067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-difluoro-1,1'-biphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.240 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,2'-DIFLUORO-1,1'-BIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NQ5S46N6ZC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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